Cas no 2168302-57-4 (4-chloro-2-methylpyrimidine-5-carbonyl chloride)

4-Chloro-2-methylpyrimidine-5-carbonyl chloride is a reactive heterocyclic compound primarily used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its pyrimidine core, combined with the chloro and carbonyl chloride functional groups, makes it a versatile building block for constructing more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The compound's high reactivity enables efficient acylation and nucleophilic substitution reactions, facilitating the introduction of the 4-chloro-2-methylpyrimidine moiety into target structures. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This reagent is particularly valuable in medicinal chemistry for modifying pyrimidine-based scaffolds.

4-chloro-2-methylpyrimidine-5-carbonyl chloride structure

2168302-57-4 structure

Product Name:4-chloro-2-methylpyrimidine-5-carbonyl chloride

CAS No:2168302-57-4

MF:C₆H₄Cl₂N₂O

MW:191.014759063721

CID:6084643

PubChem ID:20228913

Update Time:2025-05-28

4-chloro-2-methylpyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-methylpyrimidine-5-carbonyl chloride
- EN300-1459053
- SCHEMBL10585289
- 2168302-57-4
- Inchi： 1S/C6H4Cl2N2O/c1-3-9-2-4(6(8)11)5(7)10-3/h2H,1H3
- InChI Key： POWFLCAWHSPOHP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)Cl)C=NC(C)=N1

Computed Properties

Exact Mass: 189.9700681g/mol
Monoisotopic Mass: 189.9700681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 42.8Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1459053-1.0g	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	1g	$0.0	2023-06-06
Enamine	EN300-1459053-50mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	50mg	$707.0	2023-09-29
Enamine	EN300-1459053-100mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	100mg	$741.0	2023-09-29
Enamine	EN300-1459053-250mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	250mg	$774.0	2023-09-29
Enamine	EN300-1459053-500mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	500mg	$809.0	2023-09-29
Enamine	EN300-1459053-1000mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	1000mg	$842.0	2023-09-29
Enamine	EN300-1459053-2500mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	2500mg	$1650.0	2023-09-29
Enamine	EN300-1459053-5000mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	5000mg	$2443.0	2023-09-29
Enamine	EN300-1459053-10000mg	4-chloro-2-methylpyrimidine-5-carbonyl chloride	2168302-57-4	10000mg	$3622.0	2023-09-29